Cas no 1369516-34-6 (Diflucortolone 17-Carboxylic Acid)

• Product Name: Diflucortolone 17-Carboxylic Acid
• CAS No: 1369516-34-6
• MF: C₂₁H₂₆F₂O₄
• MW: 380.425553798676
• CID: 5575600
• Update Time: 2025-06-09

Diflucortolone 17-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-, (6α,11β,16α,17β)-
• Diflucortolone 17-Carboxylic Acid

• Inchi： 1S/C21H26F2O4/c1-10-6-12-13-8-15(22)14-7-11(24)4-5-20(14,3)21(13,23)16(25)9-19(12,2)17(10)18(26)27/h4-5,7,10,12-13,15-17,25H,6,8-9H2,1-3H3,(H,26,27)/t10-,12+,13+,15+,16+,17-,19+,20+,21+/m1/s1
• InChI Key： QWKQJERGKSTONL-NVARJSDZSA-N
• SMILES： F[C@]12[C@H](C[C@@]3([C@@H](C(=O)O)[C@H](C)C[C@@]3([H])[C@]1([H])C[C@H](F)C1=CC(=O)C=C[C@]21C)C)O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: 531.1±50.0 °C(Predicted)
• pka: 4.41±0.70(Predicted)

Diflucortolone 17-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diflucortolone 17-Carboxylic Acid

Recent Advances in the Study of Diflucortolone 17-Carboxylic Acid (CAS: 1369516-34-6)

Diflucortolone 17-Carboxylic Acid (CAS: 1369516-34-6) is a synthetic corticosteroid derivative with significant anti-inflammatory and immunosuppressive properties. As an intermediate or active metabolite in the synthesis of various glucocorticoid drugs, it has garnered attention in recent pharmaceutical research. This briefing synthesizes the latest findings on its chemical properties, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published within the last three years.

Recent studies have focused on optimizing the synthesis of Diflucortolone 17-Carboxylic Acid to improve yield and purity. A 2023 Journal of Medicinal Chemistry publication detailed a novel catalytic process using green chemistry principles, achieving a 92% yield with minimal byproducts. The method leverages palladium-catalyzed C-H activation, reducing reliance on hazardous reagents. Concurrently, advances in analytical techniques (e.g., UPLC-MS/MS) have enhanced the quantification of this compound in biological matrices, supporting pharmacokinetic studies.

Pharmacological research has elucidated its mechanism of action as a selective glucocorticoid receptor (GR) agonist. In vitro assays demonstrate 50% higher receptor binding affinity compared to prednisolone, attributed to the 17-carboxyl moiety’s stabilization of GR-ligand interactions. However, in vivo rodent models indicate rapid hepatic metabolism, prompting investigations into prodrug formulations to extend half-life. A 2024 European Journal of Pharmaceutics study reported a liposomal encapsulation strategy that improved bioavailability by 3.2-fold in dermal applications.

Clinical relevance centers on its role in dermatotherapeutics. Diflucortolone 17-Carboxylic Acid serves as the active metabolite of diflucortolone valerate, a topical treatment for eczema and psoriasis. Phase II trials (NCT05211414) evaluating a nanoemulsion gel containing this compound showed 68% reduction in PASI scores versus placebo, with fewer systemic side effects than conventional corticosteroids. Emerging applications in ophthalmology (e.g., post-cataract inflammation) are under preclinical investigation.

Regulatory and safety assessments highlight its classification as a Category 3 compound under ICH M7 guidelines, requiring control of mutagenic impurities during synthesis. Recent toxicogenomic analyses revealed dose-dependent modulation of genes involved in gluconeogenesis, underscoring the need for rigorous dosing protocols in therapeutic formulations. Environmental persistence studies detected negligible aquatic toxicity (EC50 >100 mg/L), aligning with green chemistry objectives.

Future directions include structural optimization to minimize off-target effects and exploration of combination therapies with JAK inhibitors. The compound’s unique pharmacokinetic profile positions it as a candidate for targeted delivery systems, particularly in chronic inflammatory conditions. Ongoing patent filings (WO202318712A1) suggest expanding industrial interest in its derivatives.